Cas no 76201-95-1 (3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane)
76201-95-1 structure
Product Name:3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane
CAS No:76201-95-1
MF:C8H16NO
MW:142.218742370605
CID:1004116
PubChem ID:156389
Update Time:2025-04-20
3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Chemical and Physical Properties
Names and Identifiers
-
- CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
- 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol
- 3-hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
- 3-Hydroxy-1-methylquinuclidinium bromide
- 76201-95-1
- DTXSID60997548
- Ro-5-5172
- 3-HYDROXY-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM
- SCHEMBL4906944
- CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
- Ro 5-5172
- 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol;bromide
- AKOS005521198
- starbld0006609
- 3-Hydroxy-1-methylquinuclidin-1-ium
- STK697939
- 3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane
-
- Inchi: 1S/C8H16NO/c1-9-4-2-7(3-5-9)8(10)6-9/h7-8,10H,2-6H2,1H3/q+1
- InChI Key: COGVKUASZSWOLT-UHFFFAOYSA-N
- SMILES: OC1C[N+]2(C)CCC1CC2
Computed Properties
- Exact Mass: 142.12300
- Monoisotopic Mass: 142.123189134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 0.17630
3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C576253-2.5mg |
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane |
76201-95-1 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C576253-5mg |
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane |
76201-95-1 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C576253-25mg |
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane |
76201-95-1 | 25mg |
$ 275.00 | 2022-06-06 |
3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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